1-(3,4,5-Trifluoro-benzyl)-piperidin-4-ylamine

• Molecular Formula: C12H15F3N2
• Molecular Weight: 244.26 g/mol
• IUPAC Name: 1-[(3,4,5-trifluorophenyl)methyl]piperidin-4-amine
• InChI: InChI=1S/C12H15F3N2/c13-10-5-8(6-11(14)12(10)15)7-17-3-1-9(16)2-4-17/h5-6,9H,1-4,7,16H2
• InChI Key: RQPBXNQYQPMMHE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)CC2=CC(=C(C(=C2)F)F)F

Description

1-(3,4,5-Trifluoro-benzyl)-piperidin-4-ylamine is a useful research compound. Its molecular formula is C12H15F3N2 and its molecular weight is 244.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of piperidin-4-ylcarbamic acid tert-butyl ester (2.5 g, 12.4 mmol), 3,4,5-trifluorobenzyl bromide (2.5 g, 11.3 mmol) and diisoproylethylamine (2.9 ml, 16.9 mmol) in dichloromethane (25 ml) was stirred at room temperature for 2 h. After this period, trifluoroacetic acid (15.6 ml) was added and the reaction was stirred for a further 2 h. The solvent was evaporated in vacuo and a saturated solution of sodium carbonate was added. The mixture was extracted with dichloromethane and the separated organic layers were dried (Na2SO4), filtered, and the solvent evaporated in vacuo to yield D8 (2.9 g, 96%) as a solid. C12H15F3N2 requires 244. Found 245 (MH+)